Cas no 6525-97-9 (5-(4-Methoxyphenyl)isoxazol-3-amine)

• Product Name: 5-(4-Methoxyphenyl)isoxazol-3-amine
• CAS No: 6525-97-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 525708
• PubChem ID: 17390283
• Update Time: 2026-04-29

5-(4-Methoxyphenyl)isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,5-(4-methoxyphenyl)-
• 2-[2-(3,4-dichlorophenyl)-2-oxoethyl]sulfanyl-3-phenylquinazolin-4-one
• 3-amino-5-(4-methoxyphenyl)isoxazole
• 5-(4-Methoxyphenyl)isoxazol-3-amine

Computed Properties

• Exact Mass: 440.01552
• Monoisotopic Mass: 440.015304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75

Experimental Properties

• Density: 1.39
• Boiling Point: 636.4°Cat760mmHg
• Flash Point: 338.7°C
• Refractive Index: 1.681
• PSA: 49.74

Additional information on 5-(4-Methoxyphenyl)isoxazol-3-amine

Research Brief on 5-(4-Methoxyphenyl)isoxazol-3-amine (CAS: 6525-97-9): Recent Advances and Applications

5-(4-Methoxyphenyl)isoxazol-3-amine (CAS: 6525-97-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 5-(4-Methoxyphenyl)isoxazol-3-amine derivatives as potential inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized a combination of computational modeling and in vitro assays to identify derivatives with high selectivity and potency against COX-2. The results demonstrated that certain derivatives exhibited significant anti-inflammatory activity with minimal side effects, suggesting their potential as lead compounds for further development.

In another study, researchers explored the anticancer properties of 5-(4-Methoxyphenyl)isoxazol-3-amine derivatives by targeting specific signaling pathways involved in tumor growth and proliferation. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that these derivatives effectively inhibited the activity of protein kinases, which are often overexpressed in cancer cells. The findings indicated that the compound's methoxyphenyl and isoxazole moieties play a critical role in its binding affinity and inhibitory effects, providing valuable insights for structure-activity relationship (SAR) studies.

Beyond its therapeutic potential, 5-(4-Methoxyphenyl)isoxazol-3-amine has also been investigated for its utility in chemical biology. A recent article in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe demonstrated high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases. This application underscores the versatility of the compound in both drug development and diagnostic research.

In conclusion, the latest research on 5-(4-Methoxyphenyl)isoxazol-3-amine (CAS: 6525-97-9) highlights its multifaceted role in pharmaceutical and chemical biology. Its potential as a COX-2 inhibitor, anticancer agent, and fluorescent probe positions it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical applications.